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Compound of Interest

Compound Name: Bromopentafluorobenzene

Cat. No.: B106962 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the core physicochemical properties of

bromopentafluorobenzene, a key reagent in organic synthesis and materials science.

Physicochemical Data Summary
Bromopentafluorobenzene is a colorless liquid organofluorine compound.[1] It is utilized in

the preparation of pentafluorophenyl compounds.[1] The essential quantitative data for this

compound are summarized below for ease of reference and comparison.

Property Value

Molecular Formula C6BrF5[1][2][3][4][5]

Molecular Weight 246.96 g/mol [2][4][5]

Molar Mass 246.962 g·mol−1[1]

Density 1.9503 g/cm3 [1]

Melting Point -31 °C[1][2]

Boiling Point 137 °C[1][2]

CAS Number 344-04-7[2]
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Experimental Protocols
Detailed experimental protocols for the synthesis of compounds using

bromopentafluorobenzene, such as the preparation of tris(pentafluorophenyl)borane, can be

found in established organic synthesis literature. These procedures typically involve the

formation of an intermediate such as C6F5Li or a Grignard reagent.[1]

Logical Relationship of Bromopentafluorobenzene's
Core Identifiers
The following diagram illustrates the fundamental relationship between the compound and its

primary molecular identifiers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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